Cas no 31860-05-6 (1,2,3-Benzothiadiazole, 5-methoxy-)

• Product Name: 1,2,3-Benzothiadiazole, 5-methoxy-
• CAS No: 31860-05-6
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 1449047
• PubChem ID: 12494997
• Update Time: 2025-04-20

1,2,3-Benzothiadiazole, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole, 5-methoxy-
• 5-Methoxybenzo[d][1,2,3]thiadiazole
• DTXSID701303030
• D77627
• SCHEMBL9819319
• 31860-05-6
• DB-414103
• 5-methoxy-1,2,3-benzothiadiazole
• YZKRWRZGOKUXKO-UHFFFAOYSA-N
• CS-W000846

• Inchi： 1S/C7H6N2OS/c1-10-5-2-3-7-6(4-5)8-9-11-7/h2-4H,1H3
• InChI Key： YZKRWRZGOKUXKO-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=N1)OC

Computed Properties

• Exact Mass: 166.02018
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 35.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles